Cas no 1315376-90-9 ([2H5]-6--Hydroxypaclitaxel)

• Product Name: [2H5]-6--Hydroxypaclitaxel
• CAS No: 1315376-90-9
• MF: C₄₇H₅₁NO₁₅
• MW: 869.905555009842
• CID: 1067041
• PubChem ID: 53386744
• Update Time: 2025-11-02

[2H5]-6--Hydroxypaclitaxel Chemical and Physical Properties

Names and Identifiers

• [2H5]-6--Hydroxypaclitaxel
• 6α-Hydroxy Paclitaxel-d5
• NDCWHEDPSFRTDA-NZSUPHSRSA-N
• [2H5]-6α-Hydroxy Paclitaxel
• 6α-Hydroxy Paclitaxel-d5 6α-Hydroxy Paclitaxel-d5
• A-Hydroxy Paclitaxel-d5
• HY-125348S
• CS-0200800
• 1315376-90-9
• 6?-Hydroxy Paclitaxel-d5 (~90%)
• [(1S,2S,3R,4S,7R,8S,9R,10S,12R,15S)-4,12-diacetyloxy-1,8,9-trihydroxy-15-[(2R,3S)-2-hydroxy-3-[(2,3,4,5,6-pentadeuteriobenzoyl)amino]-3-phenylpropanoyl]oxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• 6alpha-Hydroxy Paclitaxel-d5
• 6
• 6?-Hydroxy Paclitaxel-d5

• Inchi： 1S/C47H51NO15/c1-24-30(61-43(57)33(51)32(27-16-10-7-11-17-27)48-41(55)28-18-12-8-13-19-28)22-47(58)40(62-42(56)29-20-14-9-15-21-29)36-45(6,38(54)35(60-25(2)49)31(24)44(47,4)5)37(53)34(52)39-46(36,23-59-39)63-26(3)50/h7-21,30,32-37,39-40,51-53,58H,22-23H2,1-6H3,(H,48,55)/t30-,32-,33+,34-,35+,36-,37-,39+,40-,45-,46+,47+/m0/s1
• InChI Key： NDCWHEDPSFRTDA-FJMWQILYSA-N
• SMILES： O([C@@]12CO[C@]1([H])[C@@H](O)[C@H](O)[C@]1(C([C@H](OC(=O)C)C3=C(C)[C@@H](OC(=O)[C@H](O)[C@H](C4C=CC=CC=4)NC(C4C([H])=C([H])C([H])=C([H])C=4[H])=O)C[C@@](C3(C)C)(O)[C@@H](OC(C3C=CC=CC=3)=O)[C@]21[H])=O)C)C(=O)C

Computed Properties

• Exact Mass: 874.35725365g/mol
• Monoisotopic Mass: 874.35725365g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 63
• Rotatable Bond Count: 14
• Complexity: 1830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 242Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives

Additional information on [2H5]-6--Hydroxypaclitaxel

Exploring the Applications and Significance of [2H5]-6-Hydroxypaclitaxel (CAS No. 1315376-90-9) in Modern Research

[2H5]-6-Hydroxypaclitaxel (CAS No. 1315376-90-9) is a deuterated derivative of the well-known compound 6-Hydroxypaclitaxel, a key metabolite of the widely used anticancer drug Paclitaxel. This stable isotope-labeled compound has gained significant attention in pharmaceutical research, particularly in drug metabolism studies, pharmacokinetic analysis, and biomarker discovery. The incorporation of five deuterium atoms ([2H5]) enhances its utility as an internal standard in LC-MS (Liquid Chromatography-Mass Spectrometry) applications, providing researchers with a reliable tool for quantitative analysis.

The growing demand for deuterated compounds in drug development has positioned [2H5]-6-Hydroxypaclitaxel as a valuable research chemical. With the increasing focus on personalized medicine and precision oncology, researchers are actively investigating metabolites like 6-Hydroxypaclitaxel to better understand individual patient responses to chemotherapy. Recent studies have shown that monitoring Paclitaxel metabolites can help optimize dosing regimens and minimize side effects, making this compound particularly relevant in current cancer research trends.

From a chemical perspective, [2H5]-6-Hydroxypaclitaxel maintains the core structure of its parent compound while offering improved analytical properties. The deuterium substitution at specific positions reduces metabolic degradation, allowing for more accurate tracking of the compound in biological systems. This characteristic makes it especially useful in ADME studies (Absorption, Distribution, Metabolism, and Excretion), which are crucial for modern drug development pipelines.

The application of [2H5]-6-Hydroxypaclitaxel extends beyond basic research. Clinical laboratories are increasingly adopting this compound as a reference standard in therapeutic drug monitoring programs. As healthcare systems worldwide emphasize value-based care, the ability to precisely measure drug metabolites becomes essential for optimizing treatment outcomes while controlling costs. This aligns with current healthcare technology trends that prioritize data-driven decision making in patient care.

In the field of analytical chemistry, [2H5]-6-Hydroxypaclitaxel serves as an excellent example of how isotope labeling can enhance research capabilities. The compound's stability and distinct mass spectral signature enable researchers to differentiate it from endogenous metabolites, addressing a common challenge in biomarker analysis. This capability is particularly valuable in studies investigating drug-drug interactions or individual metabolic variations.

The synthesis and characterization of [2H5]-6-Hydroxypaclitaxel represent significant advancements in medicinal chemistry. Researchers have developed sophisticated methods to ensure high isotopic purity and chemical stability, meeting the stringent requirements of pharmaceutical applications. These developments contribute to the broader field of isotope chemistry, which continues to grow in importance across multiple scientific disciplines.

Looking at market dynamics, the demand for specialized compounds like [2H5]-6-Hydroxypaclitaxel reflects broader trends in the life sciences industry. As drug development becomes more complex and regulatory requirements more stringent, research tools that enhance precision and reliability gain value. This compound fits well within the expanding market for research standards and reference materials, particularly those supporting oncology research.

From a technical standpoint, working with [2H5]-6-Hydroxypaclitaxel requires proper handling procedures to maintain its integrity. While not classified as hazardous, researchers should follow standard laboratory protocols for chemical storage and handling of sensitive compounds. Proper storage conditions, typically at controlled temperatures and protected from light, help preserve the compound's stability for extended periods.

The scientific literature contains numerous references to applications of [2H5]-6-Hydroxypaclitaxel in cutting-edge research. Recent publications have highlighted its use in studies examining metabolic pathways of anticancer drugs, investigations of drug resistance mechanisms, and development of novel analytical methods for therapeutic monitoring. These applications demonstrate the compound's versatility and continued relevance in advancing medical science.

As research into cancer therapeutics evolves, compounds like [2H5]-6-Hydroxypaclitaxel will likely play an increasingly important role. The ability to precisely track drug metabolism contributes to our understanding of treatment efficacy and toxicity, supporting the development of safer, more effective therapies. This aligns with current priorities in pharmaceutical innovation and patient-centered care.

In conclusion, [2H5]-6-Hydroxypaclitaxel (CAS No. 1315376-90-9) represents a valuable tool in modern pharmaceutical research and clinical applications. Its unique properties as a deuterated standard facilitate important studies in drug metabolism and personalized medicine, addressing key challenges in contemporary cancer treatment and drug development. As scientific techniques advance and the demand for precision medicine grows, the significance of such specialized research compounds will undoubtedly continue to increase.